Cas no 5967-73-7 (3-Heptanone,6-(dimethylamino)-4,4-diphenyl-, hydrochloride (1:1), (6R)-)

• Product name: 3-Heptanone,6-(dimethylamino)-4,4-diphenyl-, hydrochloride (1:1), (6R)-
• CAS No: 5967-73-7
• MF: C₂₁H₂₇NO^.HCl
• MW: 345.90612
• CID: 370076
• PubChem ID: 22266

3-Heptanone,6-(dimethylamino)-4,4-diphenyl-, hydrochloride (1:1), (6R)- Chemical and Physical Properties

Names and Identifiers

• 3-Heptanone,6-(dimethylamino)-4,4-diphenyl-, hydrochloride (1:1), (6R)-
• (6R)-6-(Dimethylamino)-4,4-diphenyl-3-heptanone hydrochloride (1: 1)
• (R)-dimethyl(1-methyl-4-oxo-3,3-diphenylhexyl)ammonium chloride
• (R)-METHADONE
• (R)-Methadone Hydrochloride
• (-)-Methadone hydrochloride
• (-)-Methylphenobarbital
• (5S)-mephobarbital
• (6R)-methadone hydrochloride
• (R)-(-)-mephobarbital
• (R)-6-dimethylamino-4,4-diphenyl-3-heptanone hydrochloride
• (R)-Methylphenobarbital
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-ethyl-1-methyl-5-phenyl-, (R)-
• A803425
• BIDD:PXR0006
• CHEMBL253331
• R-(-)-methadone hydrochloride
• UNII-5NC67NU76B component ALARQZQTBTVLJV-CYBMUJFWSA-N
• METHADONE L-FORM HYDROCHLORIDE
• l-Amidone hydrochloride
• (6R)-6-(dimethylamino)-4,4-diphenylheptan-3-one hydrochloride
• l-Methadone hydrochloride
• Q27291550
• L-polamidon (TN)
• levomethadone HCl
• (R)-Methadone Hydrochloride (1.0mg/ml in Methanol)
• METHADONE L-FORM HYDROCHLORIDE [MI]
• LEVOMETHADONE HYDROCHLORIDE [MART.]
• Methadone hydrochloride, L-
• 3-HEPTANONE, 6-(DIMETHYLAMINO)-4,4-DIPHENYL-, HYDROCHLORIDE (1:1), (6R)-
• LEVOMETHADONE HYDROCHLORIDE [WHO-DD]
• LEVOMETHADONE HYDROCHLORIDE [EP MONOGRAPH]
• Methadone HCl l-form
• 6-(Dimethylamino)-4,4-diphenylheptan-3-one--hydrogen chloride (1/1)
• EINECS 227-756-6
• Methadone hydrochloride l-form
• DTXSID30975070
• 3-Heptanone, 6-(dimethylamino)-4,4-diphenyl-, hydrochloride, (R)-
• V57LC776C0
• l-Dolophine hydrochloride
• 5967-73-7
• l-Polamidon hydrochloride
• UNII-V57LC776C0
• D08122
• (6R)-6-(dimethylamino)-4,4-diphenylheptan-3-one;hydrochloride
• SCHEMBL396161
• l-6-Dimethylamino-4,4-diphenyl-3-heptanone hydrochloride
• D-(-)-METHADONE HYDROCHLORIDE
• 1,1-Diphenyl-1-(2-dimethylaminopropyl)-2-butanone
• Levomethadone hydrochloride
• 3-HEPTANONE, 6-(DIMETHYLAMINO)-4,4-DIPHENYL-, HYDROCHLORIDE, (-)-
• FJQXCDYVZAHXNS-UNTBIKODSA-N
• LEVOMETHADONE HYDROCHLORIDE (EP MONOGRAPH)
• LEVOMETHADONE HYDROCHLORIDE (MART.)

• Inchi： InChI=1S/C21H27NO.ClH/c1-5-20(23)21(16-17(2)22(3)4,18-12-8-6-9-13-18)19-14-10-7-11-15-19;/h6-15,17H,5,16H2,1-4H3;1H/t17-;/m1./s1
• InChI Key： FJQXCDYVZAHXNS-UNTBIKODSA-N
• SMILES： CCC(=O)C(CC(C)N(C)C)(C1=CC=CC=C1)C2=CC=CC=C2.Cl

Computed Properties

• Exact Mass: 316.9669
• Monoisotopic Mass: 345.1859422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 346
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Melting Point: 220-227°C
• PSA: 22.97
• Specific Rotation: D20 -145° (c = 2.5); D20 -169° (c = 2.1 in alc)

3-Heptanone,6-(dimethylamino)-4,4-diphenyl-, hydrochloride (1:1), (6R)- Security Information

• Toxicity：LD50 s.c. in rats: 44 mg/kg (Winter, Flataker)